Cas no 1782083-92-4 (3-(4,4-Difluorocyclohexyl)propanal)

• Product Name: 3-(4,4-Difluorocyclohexyl)propanal
• CAS No: 1782083-92-4
• MF: C₉H₁₄F₂O
• MW: 176.203670024872
• MDL: MFCD31742843
• CID: 5303015
• PubChem ID: 122552704
• Update Time: 2026-03-10

3-(4,4-Difluorocyclohexyl)propanal Chemical and Physical Properties

Names and Identifiers

• 3-(4,4-Difluorocyclohexyl)propanal
• Z3271473049

• MDL： MFCD31742843
• Inchi： 1S/C9H14F2O/c10-9(11)5-3-8(4-6-9)2-1-7-12/h7-8H,1-6H2
• InChI Key： NJCINKXNRCAAFR-UHFFFAOYSA-N
• SMILES： FC1(CCC(CCC=O)CC1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 147
• XLogP3: 2.1
• Topological Polar Surface Area: 17.1

Additional information on 3-(4,4-Difluorocyclohexyl)propanal

Introduction to 3-(4,4-Difluorocyclohexyl)propanal (CAS No. 1782083-92-4)

3-(4,4-Difluorocyclohexyl)propanal, identified by the Chemical Abstracts Service Number (CAS No.) 1782083-92-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound belongs to the class of aldehydes and features a unique structural motif characterized by a 4,4-difluorocyclohexyl side chain attached to a propanal backbone. The presence of fluorine atoms in the cyclohexyl ring introduces distinct electronic and steric properties, making this molecule a valuable intermediate in the synthesis of various bioactive molecules.

The 4,4-difluorocyclohexyl substituent is particularly noteworthy due to its ability to modulate the reactivity and metabolic stability of attached functional groups. In pharmaceutical applications, such structural features are often employed to enhance binding affinity, improve pharmacokinetic profiles, or introduce specific stereochemical constraints. The aldehyde group in 3-(4,4-Difluorocyclohexyl)propanal serves as a versatile handle for further chemical transformations, including condensation reactions with amines to form amides, or reduction to yield primary alcohols. These transformations are pivotal in drug discovery pipelines, where rapid and efficient synthesis of target molecules is essential.

Recent advancements in medicinal chemistry have highlighted the utility of fluorinated heterocycles in designing novel therapeutic agents. The 4,4-difluorocyclohexyl moiety, while less common than its fluorinated analogs like pentafluorophenyl or trifluoromethyl groups, offers a balance between lipophilicity and metabolic resilience. This makes 3-(4,4-Difluorocyclohexyl)propanal an attractive building block for compounds targeting neurological disorders, infectious diseases, and oncological conditions. For instance, fluorinated aldehydes have been explored as intermediates in the synthesis of protease inhibitors and kinase inhibitors, where their ability to stabilize transition states through fluorine-bonding interactions is particularly beneficial.

The synthesis of 3-(4,4-Difluorocyclohexyl)propanal typically involves multi-step organic reactions starting from commercially available precursors. A common synthetic route begins with the preparation of 1,1-difluoro-2-cyclohexanol via nucleophilic substitution followed by oxidation using an appropriate oxidizing agent such as manganese dioxide or pyridinium chlorochromate (PCC). Subsequent reduction of the resulting ketone yields 1-fluoro-1-cyclohexene, which can be further functionalized via electrophilic addition reactions to introduce the propanal moiety. These synthetic strategies leverage well-established organic transformations while incorporating fluorine chemistry to achieve the desired product.

In industrial settings, the production of 3-(4,4-Difluorocyclohexyl)propanal is optimized for scalability and cost-efficiency. Process chemists employ continuous flow reactors and catalytic methods to enhance yield and reduce waste generation. For example, transition metal-catalyzed cross-coupling reactions have been investigated as alternative routes to construct the 4,4-difluorocyclohexyl scaffold more efficiently. Such innovations align with green chemistry principles by minimizing hazardous byproducts and improving atom economy.

The pharmacological potential of derivatives of 3-(4,4-Difluorocyclohexyl)propanal has been explored in several preclinical studies. Researchers have synthesized analogs featuring different substituents on the cyclohexyl ring or modifications to the aldehyde functionality. These derivatives have shown promise as scaffolds for drugs targeting enzyme inhibition and receptor binding. Notably, compounds with enhanced lipophilicity due to fluorine substitution have demonstrated improved blood-brain barrier penetration, a critical factor for treating central nervous system disorders.

The role of computational chemistry in designing derivatives of 3-(4,4-Difluorocyclohexyl)propanal cannot be overstated. Molecular modeling techniques allow researchers to predict binding affinities and metabolic stability with high precision before synthesizing candidate molecules. This approach accelerates drug discovery by focusing efforts on the most promising chemical entities. Furthermore, machine learning algorithms trained on large datasets of bioactive compounds can identify novel structural motifs that may enhance drug efficacy or reduce side effects.

Future directions in the study of 3-(4,4-Difluorocyclohexyl)propanal may include exploring its role in developing next-generation therapeutics for emerging infectious diseases and chronic conditions. The growing resistance to existing antibiotics underscores the need for innovative molecular architectures like those derived from fluorinated aldehydes. Additionally, advances in biocatalysis could enable more sustainable production methods for this compound by replacing traditional chemical reagents with enzymatic catalysts.

In conclusion,3-(4,4-Difluorocyclohexyl)propanal (CAS No. 1782083-92-4) represents a fascinating compound with significant potential in pharmaceutical research and development. Its unique structural features—particularly the (CAS No.) 1782083-92-4 1782083-92-42,—make it a versatile intermediate for synthesizing bioactive molecules with improved pharmacokinetic properties. As research continues to uncover new applications for fluorinated compounds,(CAS No.) 1782083-92-43, will undoubtedly remain at forefront of medicinal chemistry innovation.